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Compound of Interest

Compound Name: 1,2-Dioleoyl-Sn-Glycerol

Cat. No.: B052968 Get Quote

Technical Support Center: 1,2-Dioleoyl-sn-
glycerol
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling 1,2-Dioleoyl-sn-glycerol (DAG). It

includes frequently asked questions (FAQs) and troubleshooting guides to address common

issues encountered during experiments.

Frequently Asked Questions (FAQs)
1. What are the recommended storage conditions for 1,2-Dioleoyl-sn-glycerol?

For long-term storage, 1,2-Dioleoyl-sn-glycerol in its pure form should be stored at -20°C and

is stable for at least two to three years.[1][2] If purchased as a solution in an organic solvent, it

should also be stored at -20°C.[2][3][4][5]

2. How should I store 1,2-Dioleoyl-sn-glycerol after dissolving it in a solvent?

Stock solutions of 1,2-Dioleoyl-sn-glycerol should be stored at -80°C for up to six months or

at -20°C for up to one month.[1] It is highly recommended to aliquot the stock solution into

single-use volumes to avoid repeated freeze-thaw cycles, which can lead to product

degradation.[1]

3. What solvents are suitable for dissolving 1,2-Dioleoyl-sn-glycerol?
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1,2-Dioleoyl-sn-glycerol is soluble in a variety of organic solvents. Commonly used solvents

include Dimethyl Sulfoxide (DMSO), ethanol, and Dimethylformamide (DMF).[2][3] It is also

available commercially as a solution in methyl acetate.[2][3] For aqueous buffers like PBS (pH

7.2), the solubility is limited, and it is not recommended to store aqueous solutions for more

than one day.[6]

4. What are the known stability issues with 1,2-Dioleoyl-sn-glycerol?

The primary stability concerns are degradation due to repeated freeze-thaw cycles and

potential isomerization.[1][7] Additionally, when using hygroscopic solvents like DMSO, the

absorption of water can impact the solubility of the product.[1] It is crucial to use freshly opened

or properly stored anhydrous solvents.

5. What are the safety precautions for handling 1,2-Dioleoyl-sn-glycerol?

Handle 1,2-Dioleoyl-sn-glycerol in a well-ventilated area.[8] Wear appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat.[4][8] Avoid

contact with skin and eyes, as it may cause irritation.[8] In case of contact, wash the affected

area thoroughly with water.[9][10]

Troubleshooting Guides
Issue 1: Inconsistent or lower than expected bioactivity in my assay.

Question: Why am I observing variable or reduced activity of 1,2-Dioleoyl-sn-glycerol in my

experiments?

Answer: This could be due to several factors:

Degradation: The compound may have degraded due to improper storage or repeated

freeze-thaw cycles.[1] Prepare fresh aliquots from a properly stored stock solution.

Solvent Effects: The organic solvent used to dissolve the compound might be affecting

your biological system. Ensure the final concentration of the solvent in your assay is at a

non-toxic level.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b052968?utm_src=pdf-body
https://www.caymanchem.com/product/62230/1-2-dioleoyl-sn-glycerol
https://www.biomol.com/products/chemicals/lipids/1-2-dioleoyl-sn-glycerol-cay62230-10
https://www.caymanchem.com/product/62230/1-2-dioleoyl-sn-glycerol
https://www.biomol.com/products/chemicals/lipids/1-2-dioleoyl-sn-glycerol-cay62230-10
https://cdn.caymanchem.com/cdn/insert/62225.pdf
https://www.benchchem.com/product/b052968?utm_src=pdf-body
https://www.medchemexpress.com/1-2-dioleoyl-sn-glycerol.html
https://ngdc.cncb.ac.cn/openlb/publication/OLB-PM-17867992
https://www.medchemexpress.com/1-2-dioleoyl-sn-glycerol.html
https://www.benchchem.com/product/b052968?utm_src=pdf-body
https://www.benchchem.com/product/b052968?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI1aThtMzNiYjA2MXhoamM5c2ZkbTdtdnY2Yjl3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxMTE2QUhfNDIzNS05NS00XzElMkMyLURpb2xlb3lsLVNuLWdseWNlcm8tMy1waG9zcGhvY2hvbGluZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTExMTZBSF80MjM1LTk1LTRfMSUyQzItRGlvbGVveWwtU24tZ2x5Y2Vyby0zLXBob3NwaG9jaG9saW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--d82e0c0793fad1cdd48f4b5b36143387ad0b1169/MetaSci_MSI1116AH_4235-95-4_1,2-Dioleoyl-Sn-glycero-3-phosphocholine.pdf
https://www.sigmaaldrich.com/JP/ja/product/sigma/d0138
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI1aThtMzNiYjA2MXhoamM5c2ZkbTdtdnY2Yjl3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxMTE2QUhfNDIzNS05NS00XzElMkMyLURpb2xlb3lsLVNuLWdseWNlcm8tMy1waG9zcGhvY2hvbGluZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTExMTZBSF80MjM1LTk1LTRfMSUyQzItRGlvbGVveWwtU24tZ2x5Y2Vyby0zLXBob3NwaG9jaG9saW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--d82e0c0793fad1cdd48f4b5b36143387ad0b1169/MetaSci_MSI1116AH_4235-95-4_1,2-Dioleoyl-Sn-glycero-3-phosphocholine.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI1aThtMzNiYjA2MXhoamM5c2ZkbTdtdnY2Yjl3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxMTE2QUhfNDIzNS05NS00XzElMkMyLURpb2xlb3lsLVNuLWdseWNlcm8tMy1waG9zcGhvY2hvbGluZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTExMTZBSF80MjM1LTk1LTRfMSUyQzItRGlvbGVveWwtU24tZ2x5Y2Vyby0zLXBob3NwaG9jaG9saW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--d82e0c0793fad1cdd48f4b5b36143387ad0b1169/MetaSci_MSI1116AH_4235-95-4_1,2-Dioleoyl-Sn-glycero-3-phosphocholine.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY15098-1.pdf
https://www.echemi.com/sds/12-dioleoyl-rac-glycerol-pid_Seven17175.html
https://www.benchchem.com/product/b052968?utm_src=pdf-body
https://www.medchemexpress.com/1-2-dioleoyl-sn-glycerol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incomplete Solubilization: The compound may not be fully dissolved. Ensure complete

solubilization by vortexing or using an ultrasonic bath.[1] When using DMSO, ensure it is

of high purity and not hydrated, as this can affect solubility.[1]

Issue 2: Precipitation of the compound upon dilution in aqueous buffer.

Question: My 1,2-Dioleoyl-sn-glycerol solution precipitates when I dilute it into my aqueous

assay buffer. What can I do?

Answer: This is a common issue due to the low aqueous solubility of lipids.

Lower the Concentration: You may be exceeding the solubility limit in your aqueous buffer.

Try working with lower concentrations.

Use a Carrier: Consider using a carrier molecule, such as bovine serum albumin (BSA), to

improve solubility and delivery to cells.

Optimize Dilution: When diluting, add the stock solution to the aqueous buffer while

vortexing to ensure rapid and even dispersion. Prepare dilutions immediately before use,

as they are not stable over time.[6]

Issue 3: Difficulty in achieving the desired concentration in solution.

Question: I am having trouble dissolving 1,2-Dioleoyl-sn-glycerol to the concentration

stated on the data sheet. Why is this happening?

Answer:

Check the Solvent: Ensure you are using a recommended solvent such as DMSO,

ethanol, or DMF.[2][3] The solubility can vary significantly between different solvents.

Use Heat or Sonication: Gentle warming or sonication can aid in dissolving the compound.

[1] However, be cautious with heating as it may accelerate degradation.

Hygroscopic Solvent: If using DMSO, it may have absorbed moisture, which can reduce

the solubility of the lipid.[1] Use a fresh, unopened vial of anhydrous DMSO.
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Quantitative Data Summary
Parameter Value Source(s)

Storage Temperature (Pure

Form)
-20°C [1][2][4][5]

Stability (Pure Form at -20°C) ≥ 2-3 years [1][2]

Storage Temperature (In

Solvent)
-20°C or -80°C [1]

Stability (Stock Solution at

-80°C)
6 months [1]

Stability (Stock Solution at

-20°C)
1 month [1]

Solubility in DMSO
>7 mg/mL (up to 100 mg/mL

with sonication)
[1][2][3]

Solubility in Ethanol
>30 mg/mL (up to 50 mg/mL

with sonication)
[1][2][3]

Solubility in DMF >20 mg/mL [2][3]

Solubility in PBS (pH 7.2) >250 µg/mL [2][3]

Molecular Weight ~621.0 g/mol [2][3]

Experimental Protocols
Protocol: Preparation of a 1,2-Dioleoyl-sn-glycerol Stock Solution

Acclimatization: Allow the vial of 1,2-Dioleoyl-sn-glycerol to warm to room temperature

before opening to prevent condensation of moisture.

Solvent Addition: Add the desired volume of an appropriate anhydrous solvent (e.g., DMSO,

ethanol) to the vial to achieve the target concentration.

Solubilization: Vortex the solution vigorously. If necessary, use an ultrasonic bath for a short

period to ensure complete dissolution.[1]
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Aliquoting: Dispense the stock solution into single-use, airtight vials. This is critical to prevent

contamination and degradation from repeated freeze-thaw cycles.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]
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Caption: Signaling pathway showing activation of Protein Kinase C (PKC) by 1,2-Dioleoyl-sn-
glycerol (DAG).
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Caption: Recommended experimental workflow for handling and preparing 1,2-Dioleoyl-sn-
glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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